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Compound of Interest

Compound Name: 1-Isobutylpiperidin-4-amine

Cat. No.: B1268201 Get Quote

An In-depth Technical Guide to 1-Isobutylpiperidin-4-amine: Chemical Properties and

Synthetic Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Isobutylpiperidin-4-amine is a heterocyclic organic compound belonging to the class of

substituted piperidines. This bifunctional molecule, featuring a tertiary amine within the

piperidine ring and a primary amine at the C4 position, serves as a valuable and versatile

building block in medicinal chemistry and pharmaceutical development. The piperidine scaffold

is a privileged structure in drug design, known for conferring favorable pharmacokinetic

properties such as improved solubility and metabolic stability. The N-isobutyl group and the 4-

amino moiety provide distinct vectors for chemical modification, allowing for the systematic

exploration of structure-activity relationships (SAR) in the design of novel therapeutic agents.

This guide provides a comprehensive overview of the core chemical properties, synthetic

methodologies, and spectroscopic characteristics of 1-Isobutylpiperidin-4-amine, with a focus

on practical applications for professionals in research and development.

Chemical and Physical Properties
Direct experimental data for 1-Isobutylpiperidin-4-amine is limited. The following table

summarizes available and predicted properties for the free base and its common synthetic

precursor, 1-Isobutyl-4-piperidone.
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Table 1: Physicochemical Properties of 1-Isobutylpiperidin-4-amine

Property Value Source

IUPAC Name
1-(2-methylpropyl)piperidin-4-

amine
N/A

Synonyms 1-Isobutyl-4-piperidinamine [1]

CAS Number 42450-36-2 [1]

Molecular Formula C₉H₂₀N₂ [1]

Molecular Weight 156.27 g/mol [1]

Boiling Point 81.5-82.5 °C (at 11.5 Torr) [1]

Density 0.887 ± 0.06 g/cm³ (Predicted) [1]

pKa 10.49 ± 0.20 (Predicted) [1]

Storage Temp. 2-8°C [1]

Table 2: Physicochemical Properties of Precursor 1-Isobutyl-4-piperidone
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Property Value Source

IUPAC Name
1-(2-methylpropyl)piperidin-4-

one
[2][3]

CAS Number 72544-16-2 [2][3][4][5]

Molecular Formula C₉H₁₇NO [2][3][5]

Molecular Weight 155.24 g/mol [2][3][5]

Appearance Colorless to yellow liquid [2][5][6]

Melting Point 28°C (estimate) [2][5]

Boiling Point 220 °C (lit.) [2][4][5]

Density 0.914 g/mL at 25 °C (lit.) [2][4]

Refractive Index n20/D 1.456 (lit.) [2][4]

Flash Point 93.3 °C (closed cup) [5]

pKa 7.94 ± 0.20 (Predicted) [2][6]

Synthesis and Experimental Protocols
The most direct and widely employed strategy for the synthesis of 1-Isobutylpiperidin-4-
amine is the reductive amination of its corresponding ketone, 1-Isobutyl-4-piperidone.[7][8][9]

This one-pot reaction involves the formation of an intermediate imine or enamine, which is

subsequently reduced in situ to the target primary amine.

Core Synthetic Relationship
The logical workflow for producing the target compound from commercially available precursors

is illustrated below. The key transformation is the conversion of the C4-carbonyl group into a

primary amine.
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Starting Materials

Key Intermediate

Final Product

Piperidin-4-one

1-Isobutyl-4-piperidone
(CAS: 72544-16-2)

 N-Alkylation

Isobutyraldehyde
or Isobutyl Halide

 Reductive Amination

1-Isobutylpiperidin-4-amine
(CAS: 42450-36-2)

 Reductive Amination
(with Amine Source)
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1. Reaction Setup
- Dissolve 1-Isobutyl-4-piperidone

 in anhydrous DCM

2. Imine Formation
- Add Ammonium Acetate

- Stir at RT for 2-4h

3. Reduction
- Add NaBH(OAc)₃ portion-wise

- Stir at RT for 12-24h

4. Aqueous Workup
- Quench with NaHCO₃

- Extract with DCM

5. Purification
- Dry & Concentrate

- Silica Gel Chromatography

Final Product:
1-Isobutylpiperidin-4-amine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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